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Cat. No.: B1599646

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 2-oxoacetate, also known by its IUPAC name, is a bifunctional organic compound
containing both an ester and an aldehyde functional group. Its chemical structure makes it a
versatile reagent and building block in organic synthesis. The presence of the reactive
aldehyde allows for a variety of transformations, such as nucleophilic additions and oxidations,
while the benzyl ester group can serve as a protecting group for a carboxylic acid. This guide
provides a comprehensive overview of the chemical properties, synthesis, and reactivity of
benzyl 2-oxoacetate, tailored for professionals in research and drug development.

Chemical and Physical Properties

A summary of the key identifiers and computed physicochemical properties of benzyl 2-
oxoacetate is provided below. Experimental data on physical properties such as boiling point
and density are not readily available in published literature.
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Property Value Citation(s)

IUPAC Name benzyl 2-oxoacetate [1]
Benzyl glyoxylate, Acetic acid,

Synonyms [1]
oxo-, phenylmethyl ester

CAS Number 52709-42-9 [11[2]

Molecular Formula CoHsOs3 [1112]

Molecular Weight 164.16 g/mol [1][2]
C1=CC=C(C=C1)COC(=0)C=

SMILES [1]
0]

XLogP3 (Computed) 1.9 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

ydrog p 3 [1]
Count
Rotatable Bond Count 4 [1]

Note: Spectroscopic data including NMR, HPLC, and LC-MS may be available from

commercial suppliers.[3][4]

Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of benzyl 2-oxoacetate are not

widely reported. The following sections provide generalized, representative procedures for its

synthesis and subsequent chemical transformations based on standard organic chemistry

methodologies for similar compounds.

Synthesis of Benzyl 2-Oxoacetate via Esterification

This protocol describes a general method for the esterification of a carboxylic acid with an

alcohol, which can be adapted for the synthesis of benzyl 2-oxoacetate from glyoxylic acid

and benzyl alcohol.
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Reaction:

o Glyoxylic Acid + Benzyl Alcohol — Benzyl 2-Oxoacetate + Water
Materials:

e Glyoxylic acid

e Benzyl alcohol

e Toluene

e p-Toluenesulfonic acid (catalyst)

o Dean-Stark apparatus

e Sodium bicarbonate solution (saturated)
e Brine

e Anhydrous magnesium sulfate

» Rotary evaporator

Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
glyoxylic acid (1.0 equivalent), benzyl alcohol (1.1 equivalents), and a suitable solvent such
as toluene.

e Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.05 equivalents).

o Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-
Stark trap.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.
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» Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by a wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude product.

 Purify the crude product by silica gel column chromatography if necessary.

Key Reactions of the Aldehyde Group

The aldehyde functionality of benzyl 2-oxoacetate is a key site for further chemical
modifications. Below are representative protocols for two common reactions: a Wittig reaction
to form an alkene and a reduction to an alcohol.

This procedure outlines the olefination of an aldehyde using a phosphorus ylide (Wittig
reagent) to form an alkene.

Materials:

Benzyl 2-oxoacetate

¢ A suitable phosphonium salt (e.g., methyltriphenylphosphonium bromide)
e A strong base (e.g., n-butyllithium or sodium hydride)

e Anhydrous solvent (e.g., THF or DMSO)

» Dichloromethane

o Water

e Anhydrous magnesium sulfate

Procedure:

 In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or
nitrogen), suspend the phosphonium salt (1.1 equivalents) in the anhydrous solvent.
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Cool the suspension in an ice bath and slowly add the strong base to generate the ylide. The
formation of the ylide is often indicated by a color change.

After stirring for a period to ensure complete ylide formation, add a solution of benzyl 2-
oxoacetate (1.0 equivalent) in the same anhydrous solvent dropwise at O °C.

Allow the reaction to warm to room temperature and stir until completion, as monitored by
TLC.

Quench the reaction by the addition of water.

Extract the product with a suitable organic solvent like dichloromethane.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure.

Purify the resulting alkene by column chromatography.

This protocol describes the reduction of the aldehyde group to a primary alcohol.

Materials:

Benzyl 2-oxoacetate

Sodium borohydride (NaBHa4)

Methanol or Ethanol

Dichloromethane

Dilute hydrochloric acid (e.g., 1M HCI)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:
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» Dissolve benzyl 2-oxoacetate (1.0 equivalent) in methanol or ethanol in a round-bottom
flask and cool the solution in an ice bath.

e Slowly add sodium borohydride (1.1 to 1.5 equivalents) portion-wise to the solution.

 Stir the reaction mixture at 0 °C and then allow it to warm to room temperature. Monitor the
reaction by TLC until the starting material is consumed.

o Carefully quench the reaction by the slow, dropwise addition of dilute HCI at 0 °C until the
effervescence ceases.

+ Remove the bulk of the alcohol solvent using a rotary evaporator.
o Add water to the residue and extract the product with dichloromethane.
e Wash the organic layer with saturated sodium bicarbonate solution, then with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield
the crude benzyl 2-hydroxyacetate.

 Purify the product by column chromatography if necessary.

Synthetic Workflow and Key Reactions

The following diagram illustrates the central role of benzyl 2-oxoacetate as a synthetic
intermediate. It depicts its formation via esterification and its subsequent conversion into
different chemical entities through reactions at its aldehyde group.

Caption: Synthetic workflow of benzyl 2-oxoacetate and its subsequent reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Benzyl glyoxylate | COH803 | CID 11008258 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. anaxlab.com [anaxlab.com]

e 3.52709-42-9|Benzyl 2-oxoacetate|BLD Pharm [bldpharm.com]

e 4.52709-42-9|Benzyl 2-oxoacetate| Ambeed [ambeed.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl 2-Oxoacetate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599646#iupac-name-for-benzyl-2-oxoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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